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Compound of Interest

Compound Name: Propane, 3-chloro-1,1-dimethoxy-

CAS No.: 35502-06-8

Cat. No.: B1345693

Get Quote

3-chloro-1,1-dimethoxypropane, also known as 3-chloropropionaldehyde dimethyl acetal, is a

halogenated acetal used as a versatile intermediate in complex organic synthesis. Its utility in

the development of pharmaceutical compounds and other fine chemicals necessitates a

thorough understanding of its chemical properties and associated hazards. This guide provides

a comprehensive framework for researchers, scientists, and drug development professionals to

handle this reagent safely, ensuring both personal safety and experimental integrity. The

protocols and recommendations outlined herein are synthesized from authoritative safety data

sheets and established laboratory safety principles to create a self-validating system of risk

mitigation.

Section 1: Core Hazard Identification and Risk
Assessment
A foundational aspect of safe laboratory practice is a comprehensive understanding of the

intrinsic hazards of a chemical. 3-chloro-1,1-dimethoxypropane is classified under several GHS

(Globally Harmonized System) categories that demand stringent control measures.

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement GHS Pictogram

Flammable Liquids Category 3

H226: Flammable

liquid and vapor[1][2]

[3]

GHS02 (Flame)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation[1][3]

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation[1][3]

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation[1]

GHS07 (Exclamation

Mark)

The primary risks associated with this compound are its flammability and its irritant properties

upon contact with skin, eyes, or the respiratory system. The causality is clear: as a volatile

organic compound, its vapors can readily form an ignitable mixture with air, and its chemical

structure allows it to disrupt biological tissues upon direct contact.

Physicochemical Properties for Risk Context

Understanding the physical properties of a substance is critical to predicting its behavior and

managing its risks effectively.

Property Value Source

Molecular Formula C₅H₁₁ClO₂ -

Molecular Weight 138.6 g/mol Cheméo[4]

Boiling Point 126-127°C (lit.) GuideChem[5]

Density 1.059 g/mL at 20°C (lit.) GuideChem[5]

Vapor Pressure 39.3±0.2 mmHg at 25°C ChemSrc[6]

Flash Point 28°C (82.4°F) TCI AMERICA

Refractive Index 1.408 ECHEMI[3]
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The low flash point of 28°C is of particular concern; it indicates that the substance can release

enough vapor to form an ignitable mixture with air at or near standard room temperature. This

property is the primary driver for the stringent fire prevention measures detailed in this guide.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls prioritizes engineering solutions over personal protective equipment.

The combination of both provides a robust defense against exposure and accidents.

Mandatory Engineering Controls
The volatility and flammability of 3-chloro-1,1-dimethoxypropane mandate the use of specific

engineering controls to minimize vapor accumulation and ignition sources.

Chemical Fume Hood: All handling of this reagent, including transfers, weighing, and use in

reactions, must be conducted within a certified chemical fume hood. This is non-negotiable.

The fume hood provides critical ventilation to prevent the accumulation of flammable and

irritant vapors in the laboratory atmosphere.[7][8]

Explosion-Proof Equipment: Use explosion-proof electrical equipment, including ventilation,

lighting, and stir plates, within the handling area to eliminate potential ignition sources.[9]

Grounding and Bonding: For transfers between metal containers (e.g., from a drum to a

smaller can), containers and receiving equipment must be grounded and bonded to prevent

the buildup of static electricity, which can discharge as a spark and ignite vapors.[10]

Ventilation: Ensure the laboratory is well-ventilated to handle any fugitive emissions.[3][7][8]

Emergency eyewash stations and safety showers must be readily accessible and tested

regularly.[9][11]

Personal Protective Equipment (PPE): The Final Barrier
PPE is not a substitute for robust engineering controls but is essential for protecting against

direct contact and unexpected splashes.
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Hand Protection: Wear chemical-resistant gloves. Disposable nitrile gloves offer good splash

protection for incidental contact. For prolonged handling or immersion, heavier-duty gloves

such as neoprene should be considered. Always inspect gloves for tears or punctures before

use and wash hands thoroughly after removal.[8]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[7][8] When there is a significant risk of splashing, a

full-face shield should be worn over the safety goggles.[12]

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.[8]

Wear long pants and closed-toe shoes made of a non-porous material. Do not wear shorts,

skirts, or sandals in the laboratory.

Respiratory Protection: Under normal operating conditions within a functioning fume hood,

respiratory protection is not typically required. However, if engineering controls fail or during

a large spill, a full-face respirator with appropriate organic vapor cartridges may be

necessary.[8]

Section 3: Safe Handling and Storage Protocols
Adherence to methodical handling and storage procedures is paramount for preventing

incidents.

Step-by-Step Handling Protocol
Pre-Handling Assessment: Before starting work, review the Safety Data Sheet (SDS) and

this guide. Ensure all necessary engineering controls and PPE are in place and functional.

Work Area Preparation: Designate a specific area within the fume hood for the procedure.

Remove all unnecessary items and potential ignition sources (e.g., hot plates, open flames).

[7][9]

Chemical Retrieval: Retrieve the container from its designated storage location. Visually

inspect the container for any signs of damage or leaks.

Transfer and Dispensing: Perform all transfers slowly and carefully to minimize splashing.

Use non-sparking tools for opening and closing containers.[7][8][9] Keep the container tightly
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closed when not in use.[7]

Post-Handling: After use, securely close the container and wipe it down with a damp cloth to

remove any external contamination. Return the container to its proper storage location.

Decontamination: Clean the work area thoroughly. Dispose of any contaminated materials

(e.g., pipette tips, wipes) in the designated hazardous waste stream.

Storage Requirements
Improper storage is a common cause of laboratory incidents. The following conditions are

mandatory.

Location: Store in a dry, cool, and well-ventilated place.[3][7][8] The storage area should be a

designated flammable liquids cabinet.

Temperature: Keep cool.[3][7] Storage in a refrigerated, explosion-proof environment is

preferable given the low flash point.[9][13]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[7][9] "No

Smoking" signs should be prominently displayed.

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

strong bases.[11][14] Contact with these substances can lead to vigorous, exothermic

reactions.

Container Integrity: Keep containers tightly closed to prevent the escape of vapors.[7]

Section 4: Spill, Leak, and Emergency Procedures
A clear, pre-defined emergency plan is crucial for a swift and effective response, minimizing

harm to personnel and the environment.

Emergency Response Workflow
The following diagram outlines the logical flow of actions in the event of a spill.
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Caption: Workflow for responding to a chemical spill.
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First Aid Measures (Personnel Exposure)
Immediate and correct first aid can significantly reduce the severity of an injury.

Inhalation: If vapors are inhaled, immediately remove the person to fresh air. If breathing is

difficult or stops, provide artificial respiration. Seek immediate medical attention.[15][16]

Skin Contact: Take off all contaminated clothing immediately.[3] Rinse the affected skin with

plenty of soap and water for at least 15 minutes.[15][16][17] If skin irritation occurs, get

medical help.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[15][17] Remove contact lenses if present

and easy to do.[3] Continue rinsing and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Clean the mouth with water. Seek immediate medical

attention and show the SDS to the medical professional.[15][16]

Section 5: Waste Disposal
Chemical waste must be managed responsibly to prevent environmental contamination and

ensure regulatory compliance.

Containerization: All waste contaminated with 3-chloro-1,1-dimethoxypropane, including

excess reagent, contaminated absorbents, and used PPE, must be collected in a

designated, properly labeled hazardous waste container.[18] The container must be made of

a material compatible with the chemical and have a tightly sealing lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "3-chloro-1,1-dimethoxypropane".

Storage of Waste: Store waste containers in a designated satellite accumulation area,

segregated from incompatible materials.[18] Do not mix this waste stream with other

incompatible chemical wastes.

Disposal: Dispose of the contents and container through an approved waste disposal plant in

accordance with all local, state, and federal regulations.[3][7] Do not pour this chemical down
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the drain.[7][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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